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Compound of Interest

Compound Name: UNC926

Cat. No.: B10769282 Get Quote

UNC926 Technical Support Center
This technical support center provides researchers, scientists, and drug development

professionals with essential information on the solubility and stability of UNC926 in DMSO.

Below you will find frequently asked questions and troubleshooting guides to assist in your

experimental workflow.

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for UNC926?

A1: The recommended solvent for UNC926 is Dimethyl Sulfoxide (DMSO). It is sparingly

soluble in ethanol and considered insoluble in water.

Q2: What is the solubility of UNC926 in DMSO?

A2: The solubility of UNC926 in DMSO has been reported by various suppliers, with some

batch-to-batch variation. It is highly soluble, with concentrations of up to 150 mg/mL being

reported. For specific batches, it is always recommended to refer to the supplier's datasheet.

Q3: How should I prepare a stock solution of UNC926 in DMSO?

A3: To prepare a stock solution, it is recommended to use fresh, anhydrous DMSO, as moisture

can reduce the solubility of the compound.[1] The solid compound should be dissolved in

DMSO to the desired concentration. Gentle warming (e.g., to 37°C or up to 60°C) and

sonication can be used to aid dissolution if necessary.[2]
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Q4: How should I store the solid UNC926 compound?

A4: Solid UNC926 powder should be stored at -20°C for long-term stability, where it can be

stable for up to 3 years.[1]

Q5: What are the recommended storage conditions for UNC926 stock solutions in DMSO?

A5: For long-term storage, it is recommended to aliquot the UNC926 DMSO stock solution and

store it at -80°C, where it can be stable for up to one year.[1] For short-term storage, the stock

solution can be kept at -20°C for up to one month.[1] To maintain the integrity of the compound,

it is crucial to avoid repeated freeze-thaw cycles.

Troubleshooting Guide
Issue 1: UNC926 is not fully dissolving in DMSO.

Possible Cause: The DMSO may have absorbed moisture.

Solution: Use a fresh, unopened bottle of anhydrous or molecular sieve-dried DMSO.[1]

Possible Cause: The concentration is too high.

Solution: While UNC926 is highly soluble in DMSO, exceeding its solubility limit can lead

to incomplete dissolution. Try preparing a more dilute stock solution.

Possible Cause: Insufficient mixing.

Solution: Vortex the solution for a few minutes. If particles are still visible, gentle warming

(e.g., in a 37°C water bath) or sonication can help facilitate dissolution.[2]

Issue 2: UNC926 precipitates out of solution when diluted in aqueous media (e.g., cell culture

medium).

Possible Cause: This is a common issue when diluting a DMSO stock solution into an

aqueous buffer, as the compound may be poorly soluble in water.

Solution 1: Minimize the volume of the DMSO stock solution added to the aqueous

medium. A final DMSO concentration of 0.1% to 0.5% is generally well-tolerated by most
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cell lines. Always include a vehicle control (medium with the same final concentration of

DMSO) in your experiments.

Solution 2: Add the DMSO stock solution to the aqueous medium while vortexing to

ensure rapid mixing and minimize localized high concentrations of the compound.

Solution 3: For in vivo studies, specific formulation protocols using co-solvents like

PEG300, Tween-80, or corn oil may be necessary to maintain solubility.[2]

Data Presentation
Table 1: Solubility of UNC926 in Various Solvents

Solvent Solubility (mg/mL)
Molar Equivalent
(mM)

Notes

DMSO 41.67 - 150 123.56 - 444.77

Highly soluble.

Solubility may vary

between batches. Use

of fresh, anhydrous

DMSO is

recommended.[1][2][3]

Ethanol ~2 ~5.93 Sparingly soluble.

Water Insoluble Insoluble
Not recommended as

a primary solvent.

Table 2: Stability and Storage of UNC926
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Form
Storage
Temperature

Duration Notes

Solid Powder -20°C Up to 3 years Keep desiccated.[1]

In DMSO -80°C Up to 1 year

Aliquot to avoid

repeated freeze-thaw

cycles.[1]

In DMSO -20°C Up to 1 month
For shorter-term

storage.[1]

Experimental Protocols
Protocol for Preparing a 10 mM Stock Solution of UNC926 in DMSO

Materials:

UNC926 (free base, MW: 337.25 g/mol ) or UNC926 hydrochloride (MW: 373.72 g/mol )

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated pipette

Procedure:

Calculate the mass of UNC926 required. For a 1 mL of 10 mM stock solution of UNC926
hydrochloride:

Mass (mg) = 10 mmol/L * 1 mL * (1 L / 1000 mL) * 373.72 g/mol * (1000 mg / 1 g) =

3.7372 mg

Weigh out the calculated amount of UNC926 into a sterile vial.

Add the appropriate volume of anhydrous DMSO (in this case, 1 mL).
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Vortex the solution until the compound is completely dissolved. If necessary, warm the

solution briefly in a 37°C water bath or sonicate.

Aliquot the stock solution into smaller volumes in sterile tubes to minimize freeze-thaw

cycles.

Store the aliquots at -80°C for long-term storage.

Visualizations
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UNC926 Stock Solution Preparation and Use

Stock Solution Preparation

Storage

Experimental Use

Weigh UNC926 Powder
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Aliquot Stock Solution

Store at -80°C (long-term)
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Caption: Workflow for UNC926 stock solution preparation, storage, and use.
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Troubleshooting Precipitation of UNC926

Diluting UNC926 DMSO stock
in aqueous medium

Precipitate Forms

Minimize DMSO volume
(e.g., <0.5% final conc.)

Add stock to vortexing
aqueous medium

Use co-solvents for
in vivo formulations

Homogeneous Solution
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Caption: Decision tree for troubleshooting UNC926 precipitation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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